Cas no 1805212-26-3 (Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate)
Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate
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- Inchi: 1S/C11H9BrClNO2/c1-2-16-11(15)8-4-3-7(6-14)9(5-12)10(8)13/h3-4H,2,5H2,1H3
- InChI Key: WPKONJGBGRQWHF-UHFFFAOYSA-N
- SMILES: BrCC1C(C#N)=CC=C(C(=O)OCC)C=1Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 302
- XLogP3: 3
- Topological Polar Surface Area: 50.1
Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015017231-1g |
Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate |
1805212-26-3 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate
Comprehensive Overview of Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate (CAS No. 1805212-26-3)
Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate (CAS No. 1805212-26-3) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a chloro substituent, and a cyano functionality, makes it a versatile intermediate in synthetic chemistry. Researchers and industries value this compound for its role in constructing complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and advanced materials.
In recent years, the demand for Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate has surged due to its applications in drug discovery and crop protection. With the rise of green chemistry and sustainable synthesis methods, this compound has gained attention for its potential in eco-friendly processes. Its cyano group and ester functionality allow for further derivatization, enabling chemists to explore novel reaction pathways and optimize yields.
The compound’s CAS No. 1805212-26-3 is frequently searched in academic and industrial databases, reflecting its importance in organic synthesis. Users often inquire about its solubility, stability, and handling precautions, highlighting the need for detailed technical data. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity, ensuring compliance with stringent regulatory standards.
Another trending topic linked to Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate is its role in high-throughput screening (HTS) for drug candidates. As the pharmaceutical industry embraces AI-driven drug design, this compound serves as a critical building block for libraries of small molecules. Its bromomethyl moiety is particularly valuable for cross-coupling reactions, a cornerstone of modern medicinal chemistry.
From an environmental perspective, researchers are investigating the biodegradability and toxicity profile of Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate to align with REACH and EPA guidelines. This aligns with the growing consumer demand for sustainable chemicals and transparent supply chains. Laboratories worldwide are also optimizing its synthesis to minimize waste and energy consumption, leveraging catalytic methods and flow chemistry.
In summary, Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate (CAS No. 1805212-26-3) is a pivotal compound in contemporary chemical research. Its multifaceted applications, combined with the industry’s focus on innovation and sustainability, ensure its continued relevance. For researchers seeking reliable data, this compound’s synthetic routes, spectral properties, and safety protocols remain key areas of interest.
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